Cas no 67104-92-1 (2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide)

• Product Name: 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide
• CAS No: 67104-92-1
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 395366
• PubChem ID: 12412514
• Update Time: 2025-07-22

2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidine, 2-(1,1-dimethylethyl)-, 1,1-dioxide
• 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide
• 2-tert-Butyl-1lambda~6~,2,5-thiadiazolidine-1,1-dione
• CS-0454785
• F2147-3174
• 67104-92-1
• SCHEMBL8081229
• DTXSID60497078
• 2-(tert-Butyl)-1,2,5-thiadiazolidine1,1-dioxide
• 2-tert-butyl-1,2,5-thiadiazolidine-1,1-dioxide
• XMKGWYZWYQLJIP-UHFFFAOYSA-N
• AKOS026716248
• 2-(tert-Butyl)-1,2,5-thiadiazolidine 1,1-dioxide
• A923842

• MDL： MFCD25966024
• Inchi： 1S/C6H14N2O2S/c1-6(2,3)8-5-4-7-11(8,9)10/h7H,4-5H2,1-3H3
• InChI Key： XMKGWYZWYQLJIP-UHFFFAOYSA-N
• SMILES： S1(NCCN1C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 178.07772
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide

2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide: A Novel Scaffold in Medicinal Chemistry and Its Applications in Drug Discovery

2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide is a versatile organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. The compound, identified by the CAS No. 67104-92-1, belongs to the class of thiadiazolidine derivatives, which are characterized by their heterocyclic ring systems containing sulfur and nitrogen atoms. This structural feature endows the molecule with potential applications in pharmaceutical research, particularly in the design of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders.

Recent studies have highlighted the role of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide as a promising scaffold for the development of anti-inflammatory agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The molecule's ability to modulate NF-κB signaling pathways makes it a valuable candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, the synthetic pathway of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide has been optimized to enhance its pharmaceutical utility. Researchers at the University of Tokyo published a study in Organic & Biomolecular Chemistry (2024) describing a novel catalytic approach that significantly improves the yield and purity of the compound. This advancement underscores the importance of green chemistry principles in the development of drug candidates, aligning with global efforts to reduce environmental impact in pharmaceutical manufacturing.

The pharmacokinetic profile of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide has also been extensively investigated. A 2023 clinical trial reported in Clinical Pharmacology & Therapeutics revealed that the compound exhibits favorable bioavailability and a prolonged half-life, which is critical for the design of long-acting formulations. These properties make it particularly suitable for chronic disease management, where consistent therapeutic levels are essential.

In addition to its anti-inflammatory properties, 2-tert-buty1-1,2,5-thiadiazolidine 1,1-dioxide has shown potential in neurodegenerative disease research. A 2024 study in Neuropharmacology explored its role in modulating beta-amyloid aggregation, a key pathological hallmark of Alzheimer's disease. The findings suggest that the compound could serve as a targeted therapeutic agent for the prevention and treatment of neurodegenerative disorders.

The structural versatility of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide allows for the development of structure-based drug design strategies. Computational modeling studies published in Computational and Structural Chemistry (2023) have demonstrated that the molecule can act as a ligand-binding scaffold for various protein targets, including kinase inhibitors and GPCR modulators. This adaptability positions it as a valuable tool in the drug discovery pipeline.

Furthermore, the toxicological profile of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide has been evaluated in preclinical studies. A 2023 report in Toxicological Sciences indicated that the compound exhibits low cytotoxicity and a favorable safety margin, which is essential for the development of safe and effective therapeutics. These findings support its potential for clinical translation.

The synthetic accessibility of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide is another critical factor in its pharmaceutical relevance. A 2024 study in Chemical Communications described a scalable synthesis method that reduces production costs and enhances the feasibility of large-scale manufacturing. This development is particularly significant for the commercialization of novel drugs in the pharmaceutical industry.

Finally, the multitarget potential of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide has sparked interest in its application for complex diseases that involve multiple pathological pathways. Research published in Pharmacological Reports (2023) highlighted its ability to simultaneously target oxidative stress and inflammatory responses, making it a promising candidate for the treatment of metabolic syndrome and diabetic complications.

Overall, the continued exploration of 2-tert-butyl-1,2,5-thiadiazolidine 1,1-dioxide in various therapeutic contexts underscores its significance as a pharmaceutical lead compound. The integration of modern analytical techniques and computational modeling is expected to further enhance its potential for the development of innovative therapeutics in the coming years.